2-(2,5-Dimethoxyphenyl)-2-butanol

• IUPAC Name: 2-(2,5-dimethoxyphenyl)butan-2-ol
• InChI: InChI=1S/C12H18O3/c1-5-12(2,13)10-8-9(14-3)6-7-11(10)15-4/h6-8,13H,5H2,1-4H3
• InChI Key: HAROZWHFVXZMEX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C1=C(C=CC(=C1)OC)OC)O
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol

Description

2-(2,5-Dimethoxyphenyl)-2-butanol is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Dimethoxyphenylaminoalcohols : Research has focused on the synthesis and configuration of dimethoxyphenylaminoalcohols. These compounds have been synthesized through the reduction of β-aminoketones and hydrogenolyses of N-benzyl derivatives. Nuclear magnetic resonance studies have helped determine their configurations (Hamano & Okuda, 1974).

• Molecular Structure Analysis : Studies have also involved the analysis of molecular structures of compounds containing dimethoxyphenyl groups. For instance, the structure of erythro-1′-(2,5-Dimethoxyphenyl)-3′-diethylaminobutyl Acetate Hydrobromide was determined using X-ray structure analysis, which provided insights into the stereospecificity and absolute configuration of related compounds (Masuda, Iitaka, & Hamano, 1974).

• Development of Psychotherapeutic Agents : There has been research into phenylalkylamines with potential psychotherapeutic utility, involving nuclear substituted 2-amino-1-phenylbutanes. These studies include the preparation of analogs of dimethoxyphenyl butanes and evaluation of their hallucinogenic potential, contributing to the development of new psychotherapeutic drugs (Standridge et al., 1980).

• Antioxidant Properties : Recent studies have investigated the antioxidant properties of dimethoxyphenyl compounds. The synthesis and antioxidant activity of new triazoles with dimethoxyphenyl groups have been explored, contributing to the development of potential therapeutic agents (Dovbnya et al., 2022).

• Chemical Synthesis Applications : Research has been done on the stereoselective synthesis of chemicals like Erbstatin using dimethoxyphenyl-related compounds, showcasing their applications in complex chemical syntheses (Stoelwinder & Leusen, 1990).

• Environmental Applications : The compound has been studied for environmental applications, such as the inhibition performances of spirocyclopropane derivatives, including dimethoxyphenyl compounds, for corrosion protection. This research contributes to the development of environmentally friendly and effective corrosion inhibitors (Chafiq et al., 2020).

• Pharmacological Studies : There have been studies investigating the effects of related compounds on central nervous system activity, such as the effect of 1-(3,4-dimethoxyphenyl)-2-propanol on conditioned avoidance response in rats, highlighting its potential as a CNS depressant (Barfknecht, Miles, & Leseney, 1970).